Cas no 1253789-61-5 (tert-butyl 4-fluoro-6-hydroxy-indazole-1-carboxylate)

Tert-butyl 4-fluoro-6-hydroxy-indazole-1-carboxylate is a fluorinated indazole derivative featuring a tert-butyl carbamate protecting group at the N1 position. This compound serves as a versatile intermediate in pharmaceutical and agrochemical synthesis, particularly in the development of biologically active molecules. The presence of the 4-fluoro substituent enhances metabolic stability, while the 6-hydroxy group offers a reactive site for further functionalization. The tert-butyloxycarbonyl (Boc) group provides stability under basic conditions and can be selectively deprotected under acidic conditions, facilitating controlled synthetic modifications. Its well-defined reactivity and structural features make it valuable for medicinal chemistry applications, including the design of kinase inhibitors and other therapeutic agents.
tert-butyl 4-fluoro-6-hydroxy-indazole-1-carboxylate structure
1253789-61-5 structure
Product Name:tert-butyl 4-fluoro-6-hydroxy-indazole-1-carboxylate
CAS No:1253789-61-5
MF:C12H13FN2O3
MW:252.241626501083
MDL:MFCD19443335
CID:1005578
PubChem ID:135742427
Update Time:2025-10-17

tert-butyl 4-fluoro-6-hydroxy-indazole-1-carboxylate Chemical and Physical Properties

Names and Identifiers

    • tert-Butyl 4-fluoro-6-hydroxy-1H-indazole-1-carboxylate
    • tert-butyl 4-fluoro-6-hydroxy-indazole-1-carboxylate
    • Tert-butyl 4-fluoro-6-hydroxy-1H-indazole-1-carboxylate, 98%
    • CS-0334729
    • 1253789-61-5
    • 1H-Indazole-1-carboxylic acid, 4-fluoro-6-hydroxy-, 1,1-dimethylethyl ester
    • tert-Butyl 4-fluoro-6-oxo-2,6-dihydro-1H-indazole-1-carboxylate
    • AS-41240
    • TERT-BUTYL 4-FLUORO-6-HYDROXYINDAZOLE-1-CARBOXYLATE
    • AMY26591
    • AKOS016006544
    • tert-Butyl4-fluoro-6-hydroxy-1H-indazole-1-carboxylate
    • DTXSID90743530
    • MDL: MFCD19443335
    • Inchi: 1S/C12H13FN2O3/c1-12(2,3)18-11(17)15-10-5-7(16)4-9(13)8(10)6-14-15/h4-6,16H,1-3H3
    • InChI Key: NRGXGELVOCHACK-UHFFFAOYSA-N
    • SMILES: FC1=CC(=CC2=C1C=NN2C(=O)OC(C)(C)C)O

Computed Properties

  • Exact Mass: 252.09102044g/mol
  • Monoisotopic Mass: 252.09102044g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 3
  • Complexity: 332
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.6
  • Topological Polar Surface Area: 64.4Ų

tert-butyl 4-fluoro-6-hydroxy-indazole-1-carboxylate Pricemore >>

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